Cas no 1556314-03-4 (3-propyl-1H-indole-7-carboxylic acid)

• Product Name: 3-propyl-1H-indole-7-carboxylic acid
• CAS No: 1556314-03-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD26753546
• CID: 5171084
• PubChem ID: 165438138
• Update Time: 2025-08-05

3-propyl-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxylic acid, 3-propyl-
• 3-propyl-1H-indole-7-carboxylic acid

• MDL： MFCD26753546
• Inchi： 1S/C12H13NO2/c1-2-4-8-7-13-11-9(8)5-3-6-10(11)12(14)15/h3,5-7,13H,2,4H2,1H3,(H,14,15)
• InChI Key： MHQBOSXLWDTLKZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(O)=O)C(CCC)=C1

Additional information on 3-propyl-1H-indole-7-carboxylic acid

3-Propyl-1H-Indole-7-Carboxylic Acid (CAS No. 1556314-03-4): A Comprehensive Overview

3-Propyl-1H-indole-7-carboxylic acid (CAS No. 1556314-03-4) is a biologically active compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many natural products and synthetic drugs. The 7-carboxylic acid substituent and the 3-propyl group in this molecule contribute to its unique chemical properties and potential biological functions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-propyl-1H-indole-7-carboxylic acid, making it more accessible for research and development purposes. The synthesis typically involves multi-step processes, including Friedel-Crafts alkylation, oxidation, and subsequent functionalization to introduce the carboxylic acid group. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

The biological activity of 3-propyl-1H-indole-7-carboxylic acid has been extensively studied in vitro and in vivo models. Research indicates that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, studies have shown that it possesses antioxidant activity, which could be beneficial in combating oxidative stress-associated disorders like neurodegenerative diseases and cardiovascular conditions.

One of the most exciting areas of research involving 3-propyl-1H-indole-7-carboxylic acid is its potential as a modulator of cellular signaling pathways. For instance, it has been demonstrated to interact with key proteins involved in the NF-kB pathway, a critical regulator of inflammation and immune responses. This interaction suggests that the compound could be developed into a therapeutic agent for conditions characterized by chronic inflammation.

In terms of pharmacokinetics, 3-propyl-1H-indole-7-carboxylic acid exhibits favorable absorption and bioavailability profiles when administered orally. Preclinical studies have shown that it achieves significant concentrations in target tissues while maintaining low systemic toxicity, which is a desirable trait for drug candidates.

Moreover, the structural flexibility of 3-propyl-1H-indole-7-carboxylic acid allows for further chemical modifications to enhance its therapeutic potential. For example, researchers are exploring the addition of other functional groups to improve its solubility, stability, or selectivity for specific molecular targets. These modifications could pave the way for the development of next-generation drugs with improved efficacy and reduced side effects.

From an environmental standpoint, 3-propyl-1H-indole-7-carboxylic acid has been evaluated for its eco-toxicological properties. Studies indicate that it has low toxicity to aquatic organisms under standard test conditions, which aligns with current regulatory requirements for environmentally friendly pharmaceuticals.

In conclusion, 3-propyl-1H-indole-7-carboxylic acid (CAS No. 1556314-03-4) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover new applications and optimize its properties, this compound is poised to make a meaningful impact on therapeutic innovation.